Cas no 1780276-28-9 (tert-butyl N-3-(cyanomethyl)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-3-(cyanomethyl)-4-hydroxyphenylcarbamate
• CAS No: 1780276-28-9
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 5898599
• PubChem ID: 84803568
• Update Time: 2025-10-30

tert-butyl N-3-(cyanomethyl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(cyanomethyl)-4-hydroxyphenylcarbamate
• tert-butyl n-[3-(cyanomethyl)-4-hydroxyphenyl]carbamate
• EN300-1879612
• 1780276-28-9

• Inchi： 1S/C13H16N2O3/c1-13(2,3)18-12(17)15-10-4-5-11(16)9(8-10)6-7-14/h4-5,8,16H,6H2,1-3H3,(H,15,17)
• InChI Key： SXXCOIIYLXQWEX-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=C(CC#N)C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 248.11609238g/mol
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 82.4Ų

Additional information on tert-butyl N-3-(cyanomethyl)-4-hydroxyphenylcarbamate

Professional Introduction to Tert-butyl N-3-(cyanomethyl)-4-hydroxyphenylcarbamate (CAS No. 1780276-28-9)

Tert-butyl N-3-(cyanomethyl)-4-hydroxyphenylcarbamate, with the CAS number 1780276-28-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a tert-butyl group and a 4-hydroxyphenyl moiety, contribute to its unique chemical properties and potential biological activities.

The N-3-(cyanomethyl) substituent in the molecular structure of Tert-butyl N-3-(cyanomethyl)-4-hydroxyphenylcarbamate plays a crucial role in determining its reactivity and interaction with biological targets. The cyanomethyl group is known for its ability to participate in various chemical reactions, including nucleophilic substitution and condensation reactions, which can be exploited in synthetic chemistry. This feature makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents.

In recent years, there has been growing interest in carbamate-based compounds due to their potential therapeutic effects. Carbamates have been explored for their roles in pain management, neuroprotection, and anti-inflammatory applications. The specific combination of functional groups in Tert-butyl N-3-(cyanomethyl)-4-hydroxyphenylcarbamate suggests that it may exhibit multiple biological activities. For instance, the hydroxyl group on the phenyl ring could contribute to hydrogen bonding interactions, while the tert-butyl group can enhance lipophilicity, influencing membrane permeability and bioavailability.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like Tert-butyl N-3-(cyanomethyl)-4-hydroxyphenylcarbamate offer a rich scaffold for medicinal chemists to modify and optimize for specific biological targets. The presence of both electron-withdrawing (cyanomethyl) and electron-donating (hydroxyl) groups allows for fine-tuning of the compound's pharmacokinetic properties. This balance is critical for achieving desired efficacy while minimizing side effects.

The tert-butyl group is particularly interesting from a pharmacological perspective. It not only increases the lipophilicity of the molecule but also serves as a steric barrier, which can prevent unwanted interactions with biological targets. This feature is often exploited in drug design to improve selectivity and reduce off-target effects. In contrast, the 4-hydroxyphenyl moiety is known for its ability to engage in hydrogen bonding, which can enhance binding affinity to protein targets.

The synthesis of Tert-butyl N-3-(cyanomethyl)-4-hydroxyphenylcarbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the cyanomethyl group typically involves nucleophilic substitution reactions, where a cyanide source reacts with an appropriate electrophile. The subsequent formation of the carbamate bond requires an amine source and a carbonylating agent, such as phosgene or its derivatives. However, alternative methods using safer reagents are being explored to improve sustainability and reduce hazardous waste.

In terms of applications, Tert-butyl N-3-(cyanomethyl)-4-hydroxyphenylcarbamate has shown promise in preclinical studies as a potential lead compound for further development. Its unique structural features make it suitable for targeting various biological pathways implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. Researchers are currently investigating its interactions with enzymes and receptors using computational modeling and experimental techniques like X-ray crystallography.

The hydroxyl group on the phenyl ring is particularly noteworthy as it can be further functionalized to introduce additional biological activity or improve solubility. For example, etherification or esterification of this hydroxyl group could yield derivatives with enhanced pharmacokinetic properties. Similarly, modifications to the cyanomethyl group could lead to new compounds with different reactivity profiles.

The tert-butyl group also offers opportunities for derivatization. By introducing other functional groups at this position, researchers can explore new chemical space and potentially discover novel therapeutic agents. Additionally, the tert-butyl carbamate moiety itself is known for its stability under various conditions, making it a reliable component in drug candidates that require long shelf life or stability during storage.

In conclusion, Tert-butyl N-3-(cyanomethyl)-4-hydroxyphenylcarbamate (CAS No. 1780276-28-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and diverse functional groups make it an attractive candidate for further exploration in drug discovery programs. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in developing next-generation therapeutics.